![molecular formula C10H7N5S4 B2356871 [(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide CAS No. 845879-06-3](/img/structure/B2356871.png)
[(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide
Description
[(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide is a useful research compound. Its molecular formula is C10H7N5S4 and its molecular weight is 325.44. The purity is usually 95%.
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Scientific Research Applications
Energetic Materials Synthesis
This compound serves as a precursor for the synthesis of nitrogen-rich energetic materials . These materials are crucial in the development of explosives, propellants, and pyrotechnics. The high nitrogen content in the compound contributes to the high energy density of the resulting materials .
Medicinal Chemistry
In medicinal chemistry, the compound’s derivatives can be used to create molecules with potential therapeutic effects. Its structure allows for the synthesis of compounds that could interact with various biological targets, leading to the development of new drugs .
Polymer Material Science
The compound can be incorporated into polymers to enhance their properties. For example, it can be used to create conjugated porous polymers that exhibit significant photocatalytic activities, which are beneficial for organic chemical transformations .
Agriculture
In agriculture, derivatives of this compound could be used to synthesize chemicals that act as growth agents or pesticides. The compound’s ability to form stable structures makes it suitable for developing long-lasting agricultural products .
Nanotechnology
The compound is used in the functionalization of nanoparticles, such as silver nanoparticles (AgNPs). This functionalization can improve the intracellular uptake and biocompatibility of AgNPs, making them more effective for biomedical applications, such as antimicrobial agents and cancer treatment .
Supramolecular Chemistry
Due to its ability to form coordinate bonds, hydrogen bonds, and other interactions, the compound is ideal for creating supramolecular systems. These systems have applications in molecular recognition, sensing, and catalysis .
properties
IUPAC Name |
[(4-amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N5S4/c1-16-10(15-4-13)18-5-17-9-6(2-11)8(14)7(3-12)19-9/h5,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWXMGRPJOJEQOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC(=NC#N)SCSC1=C(C(=C(S1)C#N)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N5S4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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